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Compound of Interest

Compound Name:
4-(Aminomethyl)-3-

methylbenzonitrile

Cat. No.: B1288000 Get Quote

Essential Safety and Handling Guide for 4-
(Aminomethyl)-3-methylbenzonitrile
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the proper use of 4-(Aminomethyl)-3-methylbenzonitrile, including detailed

personal protective equipment (PPE) recommendations, operational procedures, and disposal

plans.

Chemical Identifier:

Name: 4-(Aminomethyl)-3-methylbenzonitrile

Synonyms: Not broadly specified in provided safety data.

CAS Number: Data not consistently available across safety sheets.

Hazard Summary: 4-(Aminomethyl)-3-methylbenzonitrile is classified as a substance that

can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is

crucial to handle this compound with appropriate engineering controls and personal protective

equipment to minimize exposure.
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Personal Protective Equipment (PPE) Requirements
The following table summarizes the recommended personal protective equipment for handling

4-(Aminomethyl)-3-methylbenzonitrile.

Protection Type Specification Standard

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection

Chemical-resistant gloves.

Protective clothing to prevent

skin exposure.

EN 374, AS/NZS 2161.10.1 or

national equivalent for gloves.

[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

exposure limits are exceeded,

if irritation is experienced, or if

working in a poorly ventilated

area.

NIOSH/MSHA or EN 149.[2][3]

Glove Selection:

For prolonged or frequently repeated contact, it is recommended to use a glove with a

protection class of 5 or higher, which corresponds to a breakthrough time of greater than 240

minutes.[1]

For brief contact, a glove with a protection class of 3 or higher, corresponding to a

breakthrough time of greater than 60 minutes, is considered acceptable.[1]

It is imperative to check with the glove manufacturer for specific compatibility data for 4-
(Aminomethyl)-3-methylbenzonitrile to ensure the selected glove material provides adequate

protection.
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A systematic approach to handling 4-(Aminomethyl)-3-methylbenzonitrile is essential to

ensure laboratory safety. The following workflow outlines the key steps from receiving the

chemical to its storage.
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Receiving and Storage

Handling and Use

Post-Procedure

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Prepare Work Area (Ensure fume hood is operational)

Don Appropriate PPE

Weigh/Measure Compound in a Ventilated Enclosure

Perform Experimental Procedure

Clean Work Area and Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for 4-(Aminomethyl)-3-methylbenzonitrile.
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Experimental Protocol:

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good

working order.[3]

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1]

Avoid the formation of dust.[3]

Handling:

Wear all prescribed personal protective equipment before handling the compound.[1][3]

Avoid all personal contact, including inhalation.[1]

When handling, do not eat, drink, or smoke.[1][3]

Keep the container tightly closed when not in use.[3]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3]

Contaminated work clothes should be laundered separately before reuse.[1]

Disposal Plan
Proper disposal of 4-(Aminomethyl)-3-methylbenzonitrile and its associated waste is critical

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect any spilled material or contaminated consumables (e.g., weigh paper,

wipes) in a clean, dry, sealable, and appropriately labeled container.[1]
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Liquid Waste: Unused solutions containing 4-(Aminomethyl)-3-methylbenzonitrile should

be collected in a designated, labeled, and sealed waste container. Do not mix with

incompatible wastes.

Empty Containers: The first rinse of an empty container must be collected and disposed of

as hazardous waste. Subsequent rinses of containers that held highly toxic chemicals may

also need to be collected.

Disposal Procedure:
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Waste Generation

Collection and Storage

Final Disposal

Generate Waste (Solid or Liquid)

Segregate Waste by Type

Collect in Labeled, Sealed Container

Store in Designated Hazardous Waste Area

Arrange for Pickup by Approved Waste Disposal Service

Dispose of According to Local, State, and Federal Regulations

Click to download full resolution via product page

Disposal Workflow for 4-(Aminomethyl)-3-methylbenzonitrile Waste.

All waste disposal must be carried out in accordance with local, state, and federal regulations.

Consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste disposal procedures.[3]
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First Aid Measures:

Eye Contact: Immediately rinse cautiously with water for several minutes.[1][3] Remove

contact lenses if present and easy to do so. Continue rinsing.[1][3] Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water.[3] If skin irritation occurs,

seek medical advice.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[3] Call a poison center or doctor if you feel unwell.[3]

Ingestion: Rinse mouth with water.[3] Call a poison center or doctor if you feel unwell.[3]

By adhering to these safety protocols, researchers can minimize the risks associated with

handling 4-(Aminomethyl)-3-methylbenzonitrile and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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